Cas no 1697132-28-7 (5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-
• CAS No: 1697132-28-7
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5275299
• Update Time: 2025-08-04

5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-

• Inchi： 1S/C9H12N2O4/c1-2-15-4-3-7-10-5-6(9(13)14)8(12)11-7/h5H,2-4H2,1H3,(H,13,14)(H,10,11,12)
• InChI Key： RTSAQMKVJURRFS-UHFFFAOYSA-N
• SMILES： C1(CCOCC)NC(=O)C(C(O)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo-

Comprehensive Overview of 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo- (CAS No. 1697132-28-7)

The compound 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo- (CAS No. 1697132-28-7) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrimidine core modified with an ethoxyethyl side chain and a carboxylic acid group, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its relevance in designing novel therapeutics, particularly in oncology and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 5-Pyrimidinecarboxylic acid derivatives has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's molecular scaffold is highly adaptable, allowing for modifications that enhance bioavailability and specificity. Its CAS No. 1697132-28-7 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

One of the key applications of 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo- lies in its role as a building block for small-molecule inhibitors. These inhibitors are critical in modulating enzymatic pathways involved in diseases such as cancer and diabetes. The compound's ethoxyethyl moiety contributes to its solubility and pharmacokinetic properties, making it a preferred choice for drug formulation.

The synthesis of CAS No. 1697132-28-7 involves multi-step organic reactions, often requiring catalysts and protective groups to achieve high yields. Recent studies highlight its compatibility with green chemistry principles, reducing environmental impact during production. This aligns with the global shift toward sustainable pharmaceutical manufacturing, a topic gaining traction among researchers and policymakers.

From a structural-activity relationship (SAR) perspective, the pyrimidine ring in this compound serves as a versatile platform for hydrogen bonding and π-stacking interactions. These features are crucial for binding to biological targets, such as kinases and G-protein-coupled receptors (GPCRs). As a result, 5-Pyrimidinecarboxylic acid derivatives are frequently explored in high-throughput screening (HTS) campaigns.

Another area of interest is the compound's potential in bioconjugation strategies. Its carboxylic acid group enables covalent attachment to peptides, antibodies, or nanoparticles, facilitating the development of theranostic agents. This application is particularly relevant in the era of personalized medicine, where diagnostics and therapy are increasingly integrated.

In summary, 5-Pyrimidinecarboxylic acid, 2-(2-ethoxyethyl)-1,6-dihydro-6-oxo- (CAS No. 1697132-28-7) represents a promising candidate for advancing drug discovery and biomaterial engineering. Its multifaceted utility, combined with the growing emphasis on sustainable chemistry and precision healthcare, ensures its continued relevance in scientific and industrial communities.